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For Researchers, Scientists, and Drug Development Professionals

Introduction
Shp2-IN-26, also known as PB17-026-01, is a highly selective, potent, and orally bioavailable

allosteric inhibitor of the Src homology-2 domain-containing protein tyrosine phosphatase 2

(SHP2). SHP2, encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase

that plays a crucial role in signal transduction downstream of various receptor tyrosine kinases

(RTKs). It is a key component of the RAS-mitogen-activated protein kinase (MAPK),

phosphoinositide 3-kinase (PI3K)-AKT, and other signaling pathways, making it a compelling

target in oncology. This technical guide provides a comprehensive overview of the biological

activity of Shp2-IN-26, including its mechanism of action, biochemical and cellular activities,

and relevant experimental protocols.

Mechanism of Action
Shp2-IN-26 functions as an allosteric inhibitor, binding to a "tunnel-like" pocket formed at the

interface of the N-SH2, C-SH2, and protein tyrosine phosphatase (PTP) domains of SHP2. This

binding stabilizes the auto-inhibited conformation of the enzyme, preventing the conformational
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changes necessary for its activation. By locking SHP2 in this inactive state, Shp2-IN-26
effectively blocks its phosphatase activity and downstream signaling.

Mechanism of Allosteric Inhibition of SHP2 by Shp2-IN-26
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Biochemical Phosphatase Activity Assay Workflow

Prepare serial dilution of Shp2-IN-26 in DMSO

Add Shp2-IN-26 or DMSO to wells

Add SHP2 enzyme to 384-well plate

Incubate for 30 min at room temperature

Add DiFMUP substrate to initiate reaction

Measure fluorescence kinetically for 15 min

Calculate reaction rates and % inhibition

Determine IC50 value from dose-response curve
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SHP2 Signaling Pathways and Inhibition by Shp2-IN-26
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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